Cas no 1788662-54-3 ((4-fluoro-5-methoxy-2-nitrophenyl)methanol)

• Product Name: (4-fluoro-5-methoxy-2-nitrophenyl)methanol
• CAS No: 1788662-54-3
• CID: 4614332
• PubChem ID: 75480884
• Update Time: 2025-07-19

(4-fluoro-5-methoxy-2-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-fluoro-5-methoxy-2-nitrophenyl)methanol

Additional information on (4-fluoro-5-methoxy-2-nitrophenyl)methanol

Chemical Profile of (4-fluoro-5-methoxy-2-nitrophenyl)methanol (CAS No. 1788662-54-3)

(4-fluoro-5-methoxy-2-nitrophenyl)methanol, identified by its CAS number 1788662-54-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by its nitro and fluoro substituents on a phenyl ring, which are known to influence its electronic properties and biological activity. The methoxy group further modulates its reactivity and potential applications in synthetic chemistry.

The structural features of (4-fluoro-5-methoxy-2-nitrophenyl)methanol make it a versatile intermediate in the synthesis of various pharmacologically active molecules. The presence of both fluoro and methoxy groups enhances its utility in medicinal chemistry due to their ability to modulate lipophilicity, metabolic stability, and binding affinity to biological targets. Recent studies have highlighted the importance of fluorine atoms in drug design, particularly in enhancing binding interactions with enzymes and receptors. The electron-withdrawing nature of the nitro group contributes to the compound's reactivity, making it a valuable precursor for further functionalization.

In the context of contemporary pharmaceutical research, (4-fluoro-5-methoxy-2-nitrophenyl)methanol has been explored as a building block for developing novel therapeutic agents. Its structural motif is reminiscent of several known bioactive compounds, suggesting potential applications in the treatment of neurological disorders, inflammatory diseases, and cancer. The nitroaromatic core is particularly relevant in this regard, as nitroaromatic compounds have demonstrated efficacy in various disease models due to their ability to interact with biological macromolecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of (4-fluoro-5-methoxy-2-nitrophenyl)methanol with greater accuracy. Molecular modeling studies indicate that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in human diseases. For instance, its structural analogs have been shown to interfere with kinases and other signaling proteins, which are key targets in oncology research. The methoxy group, in particular, has been associated with improved pharmacokinetic properties, such as increased solubility and reduced clearance rates.

The synthesis of (4-fluoro-5-methoxy-2-nitrophenyl)methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nitration of fluorinated precursors followed by methylation at the appropriate position on the phenyl ring. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies, reducing waste and energy consumption without compromising efficiency.

Industrial applications of this compound are primarily focused on its role as an intermediate in drug manufacturing. Pharmaceutical companies often utilize (4-fluoro-5-methoxy-2-nitrophenyl)methanol to synthesize more complex molecules that exhibit desired therapeutic effects. Its availability from reliable chemical suppliers ensures that researchers can conduct experiments without significant delays or quality concerns.

The safety profile of (4-fluoro-5-methoxy-2-nitrophenyl)methanol is another critical aspect that has been thoroughly evaluated. While nitroaromatic compounds can pose certain hazards if mishandled, proper storage and handling protocols mitigate these risks effectively. Researchers are advised to follow standard laboratory safety guidelines when working with this compound, including the use of personal protective equipment and adequate ventilation.

Future research directions for (4-fluoro-5-methoxy-2-nitrophenyl)methanol may include exploring its potential as a scaffold for drug discovery against emerging pathogens or as a component in combination therapies. The growing interest in fluorinated compounds underscores their significance in modern medicine, and this compound could play a pivotal role in developing next-generation therapeutics.

In conclusion, (4-fluoro-5-methoxy-2-nitrophenyl)methanol is a valuable chemical entity with diverse applications in pharmaceutical research and industrial synthesis. Its unique structural features make it an attractive candidate for further development into novel drugs targeting various human diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly contribute significantly to advancements in medicinal chemistry.